Cas no 126068-31-3 (1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid)

1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid structure
126068-31-3 structure
Product Name:1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid
CAS No:126068-31-3
MF:C13H12Cl2N2O2
MW:299.152581214905
CID:103471
PubChem ID:17959089
Update Time:2025-04-18

1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid
    • 1-(2,4-DICHLORO-PHENYL)-5-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 1-(2,4-dichlorophenyl)-5-propan-2-ylpyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 1-(2,4-dichlorophenyl)-5-(1-methylethyl)-
    • ACMC-20mrt5
    • AG-D-54799
    • AGN-PC-01N90B
    • AK-55521
    • CTK0H0228
    • SureCN1833242
    • DTXSID90591750
    • SCHEMBL1833242
    • FT-0725544
    • AKOS009151417
    • 126068-31-3
    • 1-(2,4-Dichlorophenyl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C13H12Cl2N2O2/c1-7(2)12-6-10(13(18)19)16-17(12)11-4-3-8(14)5-9(11)15/h3-7H,1-2H3,(H,18,19)
    • InChI Key: MQPLQJSDTDAHBC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(=CC(C(=O)O)=N1)C(C)C)Cl

Computed Properties

  • Exact Mass: 298.02800
  • Monoisotopic Mass: 298.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.41
  • Boiling Point: 442.9°Cat760mmHg
  • Flash Point: 221.7°C
  • Refractive Index: 1.625
  • PSA: 55.12000
  • LogP: 4.00070

1-(2,4-Dichlorophenyl)-5-isopropyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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